Cas no 873790-26-2 (2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid)

• Product Name: 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid
• CAS No: 873790-26-2
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5229222
• PubChem ID: 7131485
• Update Time: 2025-05-25

2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid

• Inchi： 1S/C8H7Cl2NO2/c1-4-2-6(9)5(3-7(12)13)8(10)11-4/h2H,3H2,1H3,(H,12,13)
• InChI Key： DXSQLOPCMLRUEC-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC(Cl)=C1CC(O)=O

Additional information on 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid

Comprehensive Overview of 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid (CAS No. 873790-26-2)

2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid (CAS No. 873790-26-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and acetic acid functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring dichloro and methyl substituents, enhances its reactivity, making it a valuable building block for more complex molecules. Researchers and industry professionals often seek information on its synthesis, applications, and safety profile, reflecting its growing importance in modern chemistry.

The compound's CAS number 873790-26-2 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global supply chains. In recent years, the demand for 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid has surged due to its potential role in developing novel pharmaceutical intermediates and crop protection agents. With increasing interest in sustainable chemistry, questions about its green synthesis methods and biodegradability have become trending topics in scientific forums. Additionally, its compatibility with catalysis and ligand design has sparked discussions in academic circles, particularly in the context of metal-organic frameworks (MOFs) and drug discovery.

From a technical perspective, the 2,4-dichloro-6-methylpyridine moiety in this compound offers exceptional stability under various reaction conditions, which is why it is frequently employed in cross-coupling reactions and heterocyclic chemistry. Its acetic acid side chain further enables facile derivatization, allowing chemists to explore diverse functionalizations. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular structures are paramount. Moreover, the compound's potential applications in electronic materials and organic semiconductors have attracted interest from the tech industry, particularly in the development of flexible electronics and energy storage solutions.

Safety and handling of 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid are also frequently queried topics. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Environmental considerations, such as its ecotoxicity and waste disposal protocols, are equally important, especially in light of tightening global regulations on chemical manufacturing. These aspects are often highlighted in sustainability reports and corporate social responsibility (CSR) initiatives, reflecting the compound's alignment with ESG (Environmental, Social, and Governance) principles.

In summary, 2-(2,4-dichloro-6-methylpyridin-3-yl)acetic acid (CAS No. 873790-26-2) is a multifaceted compound with broad applicability across multiple industries. Its chemical properties, combined with emerging trends in green chemistry and advanced materials, position it as a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about future technologies and sustainable development.